2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H23NO4/c1-17(2)9-12-5-3-7-14(16(12)22-17)21-11-15(19)18-10-13-6-4-8-20-13/h3,5,7,13H,4,6,8-11H2,1-2H3,(H,18,19)
• InChI Key: VBSIOFWSQHALBV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCC3CCCO3)C
• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H23NO4 and its molecular weight is 305.374. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

One study focused on the synthesis and crystal structure determination of a similar compound, illustrating its potential in the development of materials with specific optical or electronic properties. This research provided insights into the molecular and crystal structure, using techniques like NMR, HRMS, and X-ray diffraction, highlighting the compound's moderate herbicidal and fungicidal activities (霍静倩 et al., 2016). Another study explored the Claisen—Eschenmoser reaction for hydroxymethylbenzofurans, contributing to the understanding of synthetic pathways for creating derivatives of benzofuran compounds, which could include the compound or its analogs (T. I. Mukhanova et al., 2007).

Biological Activity

Research into the biological activity of compounds related to 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide has uncovered potential anti-inflammatory properties. For example, a study synthesizing derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide showed significant anti-inflammatory activity (K. Sunder et al., 2013). These findings open the door to the development of new therapeutic agents based on this and similar compounds.

Antioxidant Activity

Compounds structurally related to 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide have also been evaluated for their antioxidant activity. A notable example is a study on novel coordination complexes constructed from pyrazole-acetamide derivatives, which demonstrated significant antioxidant activity. This research suggests potential applications in combating oxidative stress-related diseases (K. Chkirate et al., 2019).